Methyl N-(4-ethoxyphenyl)-N-(phenylsulfonyl)glycinate
Description
Methyl N-(4-ethoxyphenyl)-N-(phenylsulfonyl)glycinate is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a glycine derivative that has been synthesized through a multistep process.
Scientific Research Applications
Synthesis of Complex Molecules
Methyl N-(4-ethoxyphenyl)-N-(phenylsulfonyl)glycinate derivatives are utilized in the synthesis of complex organic molecules, such as 4-aryl-1,2,3,4-tetrahydroisoquinolines. These compounds are synthesized through reactions involving Weinreb amide functionality, showcasing the utility of Methyl N-(4-ethoxyphenyl)-N-(phenylsulfonyl)glycinate in facilitating convenient access to structurally complex and biologically significant molecules (Kommidi, Balasubramaniam, & Aidhen, 2010).
Drug Metabolism Studies
In the context of drug metabolism, derivatives of Methyl N-(4-ethoxyphenyl)-N-(phenylsulfonyl)glycinate are explored for generating mammalian metabolites of pharmaceutical compounds. For instance, the application of microbial-based surrogate biocatalytic systems to produce sufficient amounts of mammalian metabolites for structural characterization. This approach aids in the comprehensive understanding of drug metabolism pathways (Zmijewski et al., 2006).
Material Science and Engineering
The compound and its derivatives find applications in materials science, particularly in the development of novel materials with specific properties. For example, in the creation of biodegradable blends of polymers that show improved miscibility and osteocompatibility, indicating potential for biomedical applications in musculoskeletal system repairs (Deng et al., 2008).
Chemical Reactions and Mechanisms
Research involving Methyl N-(4-ethoxyphenyl)-N-(phenylsulfonyl)glycinate derivatives extends to understanding chemical reactions and mechanisms. For instance, the electrochemical reduction of ethoxysulfonium ions, showcasing the complex reaction pathways and potential applications in electrochemical processes and material science (Chambers, Maupin, & Liao, 1978).
Advanced Electrolytes for Energy Storage
The derivatives of Methyl N-(4-ethoxyphenyl)-N-(phenylsulfonyl)glycinate are also explored in the development of advanced electrolytes for lithium-ion batteries, demonstrating the chemical's relevance in enhancing energy storage technologies (Elia et al., 2016).
properties
IUPAC Name |
methyl 2-[N-(benzenesulfonyl)-4-ethoxyanilino]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO5S/c1-3-23-15-11-9-14(10-12-15)18(13-17(19)22-2)24(20,21)16-7-5-4-6-8-16/h4-12H,3,13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBBVFBPORWBYEL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N(CC(=O)OC)S(=O)(=O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl N-(4-ethoxyphenyl)-N-(phenylsulfonyl)glycinate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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